synthesis of 2-(2,5-Dimethylphenyl)-8-methylquinoline-4-carboxylic acid
synthesis of 2-(2,5-Dimethylphenyl)-8-methylquinoline-4-carboxylic acid
An In-Depth Technical Guide to the Synthesis of 2-(2,5-Dimethylphenyl)-8-methylquinoline-4-carboxylic acid
Abstract
This technical guide provides a comprehensive overview of the synthetic strategies for preparing 2-(2,5-Dimethylphenyl)-8-methylquinoline-4-carboxylic acid, a molecule of interest within the broader class of quinoline-4-carboxylic acids. This class is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide spectrum of biological activities, including antimicrobial, antitumor, and anti-inflammatory properties.[1][2][3] This document delves into two primary and historically significant synthetic routes: the Doebner reaction and the Pfitzinger reaction. By examining the mechanistic underpinnings, experimental protocols, and relative merits of each pathway, this guide aims to equip researchers with the foundational knowledge required to select and optimize a synthetic approach tailored to their specific laboratory and developmental needs.
Introduction: The Significance of the Quinoline-4-Carboxylic Acid Scaffold
The quinoline ring system is a privileged scaffold in drug discovery, found in numerous natural products and synthetic bioactive compounds.[4] Specifically, the quinoline-4-carboxylic acid moiety is the core of many established therapeutic agents, particularly in the realm of antibacterial drugs (e.g., fluoroquinolones).[5] The functionalization at the 2-position with an aryl group and substitution on the benzo portion of the quinoline ring allows for fine-tuning of pharmacological properties, making molecules like 2-(2,5-Dimethylphenyl)-8-methylquinoline-4-carboxylic acid attractive targets for synthesis and biological evaluation.[3][6] The development of efficient and scalable synthetic routes is therefore a critical step in the exploration of this chemical space for novel therapeutic agents.
Retrosynthetic Analysis
To devise a synthesis for the target molecule, we can disconnect the quinoline core according to the logic of the two most prominent named reactions for its formation. This retrosynthetic analysis reveals the key starting materials required for each pathway.
Caption: Retrosynthetic pathways for the target molecule.
Synthetic Strategy I: The Doebner Reaction
The Doebner reaction is a three-component reaction that synthesizes quinoline-4-carboxylic acids from an aromatic amine, an aldehyde, and pyruvic acid.[7] It is a variation of the more general Doebner-von Miller reaction.[8]
Principle and Mechanism
The reaction typically proceeds under acidic conditions or via thermal condensation. The mechanism involves the initial formation of an imine from the aniline and aldehyde, followed by the addition of the enolate of pyruvic acid. A subsequent intramolecular electrophilic aromatic substitution (cyclization) and dehydration/oxidation cascade yields the final aromatic quinoline ring. A key feature of some modern variations is the use of the excess imine formed in situ to act as the oxidant for the final aromatization step, a process known as a hydrogen-transfer reaction.[4]
Caption: Simplified workflow of the Doebner Reaction.
Experimental Protocol
This protocol is a representative procedure adapted from modern Doebner hydrogen-transfer methodologies.[9]
Materials:
-
2-Methylaniline (1.0 equiv)
-
2,5-Dimethylbenzaldehyde (2.0 equiv)
-
Pyruvic acid (1.2 equiv)
-
Boron trifluoride etherate (BF₃·OEt₂) or another suitable Lewis acid (0.5 - 1.0 equiv)
-
Acetonitrile (MeCN), anhydrous
Procedure:
-
To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 2-methylaniline (1.0 equiv) and anhydrous acetonitrile.
-
Add 2,5-dimethylbenzaldehyde (2.0 equiv) to the solution.
-
Carefully add the Lewis acid (e.g., BF₃·OEt₂) to the mixture at room temperature.
-
Heat the reaction mixture to 65-80 °C.
-
Add pyruvic acid (1.2 equiv) dropwise to the heated mixture over 30 minutes to minimize potential decomposition.
-
Maintain the reaction at the set temperature for 12-24 hours, monitoring progress by TLC or LC-MS.
-
Upon completion, cool the mixture to room temperature and quench by carefully pouring it into a beaker of ice water.
-
Adjust the pH to ~8-9 with a saturated sodium bicarbonate solution. This will precipitate the product while keeping the unreacted aniline soluble.
-
Filter the resulting precipitate, wash with cold water, and then with a cold non-polar solvent (e.g., hexane or diethyl ether) to remove non-polar impurities.
-
Recrystallize the crude solid from a suitable solvent system (e.g., ethanol/water or acetic acid) to yield pure 2-(2,5-Dimethylphenyl)-8-methylquinoline-4-carboxylic acid.
Rationale and Self-Validating System
-
Causality of Choices:
-
Excess Aldehyde/Aniline: Using an excess of the aniline and aldehyde components is crucial in the hydrogen-transfer variant. The additional equivalents form an imine that serves as the in situ oxidizing agent for the dihydroquinoline intermediate, avoiding the need for an external oxidant and often leading to cleaner reactions.[9]
-
Lewis Acid Catalyst: Lewis acids like BF₃·OEt₂ or InCl₃ are effective catalysts.[10] They activate the aldehyde carbonyl for imine formation and promote the key cyclization step. Traditional Brønsted acids can also be used but may lead to more side products like tar formation.[11]
-
Solvent: Acetonitrile is often a superior solvent to alcohols like ethanol for this reaction, particularly with electron-deficient anilines, as it can lead to higher yields.[9]
-
Dropwise Addition: Pyruvic acid can be thermally unstable. Its slow addition to the hot reaction mixture maintains its concentration at a low steady state, preventing decomposition and side reactions.
-
-
Trustworthiness through Protocol Design: The work-up procedure is designed for self-validation. The pH adjustment selectively precipitates the carboxylic acid product, providing a primary purification step. The subsequent washing and recrystallization steps are standard procedures to ensure the removal of starting materials and byproducts, with purity confirmed by melting point and spectroscopic analysis.
Synthetic Strategy II: The Pfitzinger Reaction
The Pfitzinger reaction is a classic method for synthesizing quinoline-4-carboxylic acids from isatin or its derivatives and a carbonyl compound possessing an α-methylene group, conducted under basic conditions.[12][13]
Principle and Mechanism
The reaction is initiated by the hydroxide-mediated hydrolysis and ring-opening of the isatin lactam to form an intermediate keto-anilinic acid (isatinic acid). This intermediate then undergoes a condensation reaction with the enolizable ketone (in this case, 1-(2,5-dimethylphenyl)ethanone) to form an imine. A final intramolecular aldol-type condensation followed by dehydration affords the quinoline product.[14]
Caption: Simplified workflow of the Pfitzinger Reaction.
Experimental Protocol
This protocol is a general procedure based on classical Pfitzinger conditions.[6][15]
Materials:
-
7-Methylisatin (1.0 equiv)
-
1-(2,5-Dimethylphenyl)ethanone (1.1 equiv)
-
Potassium hydroxide (KOH) (3.0-5.0 equiv)
-
Ethanol (95%) or a mixture of Ethanol/Water
Procedure:
-
In a round-bottom flask, dissolve potassium hydroxide (3.0-5.0 equiv) in ethanol or an ethanol/water mixture with gentle heating.
-
Add 7-methylisatin (1.0 equiv) to the basic solution and stir until it fully dissolves, indicating the formation of the potassium salt of isatinic acid.
-
Add 1-(2,5-dimethylphenyl)ethanone (1.1 equiv) to the reaction mixture.
-
Heat the mixture to reflux and maintain for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.
-
After completion, cool the reaction mixture to room temperature and pour it into a beaker of ice water.
-
Acidify the aqueous solution carefully with concentrated hydrochloric acid (HCl) or acetic acid to a pH of 4-5. The product will precipitate out of the solution.
-
Collect the solid precipitate by vacuum filtration and wash thoroughly with cold water to remove inorganic salts.
-
Dry the crude product. Recrystallization from a suitable solvent like ethanol, acetic acid, or DMF/water will afford the pure target compound.
Rationale and Self-Validating System
-
Causality of Choices:
-
Base: A strong base like KOH is essential. It serves not only to catalyze the condensation but, more importantly, to effect the initial ring-opening of the isatin amide, which is the rate-limiting step.[14]
-
Substrates: The choice of 7-methylisatin directly installs the required 8-methyl group on the quinoline ring. The ketone, 1-(2,5-dimethylphenyl)ethanone, provides both the C2 and C3 atoms of the new ring, along with the C2-substituent.
-
Solvent: Ethanol is a common solvent as it effectively dissolves the reactants and the KOH, and its boiling point provides a suitable reaction temperature.
-
-
Trustworthiness through Protocol Design: The work-up relies on the acidic nature of the final product. The product remains soluble in the basic reaction medium as its carboxylate salt. Upon acidification, the neutral carboxylic acid becomes insoluble in the aqueous medium and precipitates, a robust method for separation from base-soluble impurities. The purity of the final product is then verified through sharp melting point determination and spectroscopic methods.
Characterization of the Final Product
The identity and purity of the synthesized 2-(2,5-Dimethylphenyl)-8-methylquinoline-4-carboxylic acid should be confirmed using standard analytical techniques.
| Analytical Data | Expected Observations for 2-(2,5-Dimethylphenyl)-8-methylquinoline-4-carboxylic acid |
| Appearance | White to off-white crystalline solid. |
| ¹H NMR (400 MHz, DMSO-d₆) | δ ~13.5-14.0 (br s, 1H, COOH), 8.0-8.5 (m, 3-4H, quinoline protons), 7.2-7.8 (m, 3H, dimethylphenyl protons), ~2.6 (s, 3H, 8-CH₃), ~2.4 (s, 3H, phenyl-CH₃), ~2.2 (s, 3H, phenyl-CH₃). |
| ¹³C NMR (100 MHz, DMSO-d₆) | δ ~168 (C=O), 155-120 (aromatic carbons), ~21 (phenyl-CH₃), ~18 (8-CH₃). |
| Mass Spec. (ESI+) | [M+H]⁺ calculated for C₁₉H₁₇NO₂. The fragmentation pattern would likely show loss of CO₂ (44 amu) and H₂O (18 amu).[16] |
Note: The exact chemical shifts (δ) are predictive and based on analogous structures.[17] Actual values must be determined experimentally.
Comparative Analysis and Conclusion
Both the Doebner and Pfitzinger reactions are viable pathways to the target molecule. The choice between them depends on several factors.
| Parameter | Doebner Reaction | Pfitzinger Reaction |
| Starting Materials | Aniline, Aldehyde, Pyruvic Acid. Generally readily available. | Substituted Isatin, Ketone. 7-Methylisatin may require separate synthesis. |
| Reaction Conditions | Acidic (Lewis or Brønsted), often requires heating. | Strongly basic, requires reflux. |
| Atom Economy | Good, as it's a three-component condensation. | Good, but depends on the synthesis of the isatin precursor. |
| Potential Issues | Can suffer from low yields with certain substrates; potential for tar formation under harsh acidic conditions.[1][11] | The required basic conditions can limit the scope of functional groups on the substrates.[4] |
| Scalability | Can be suitable for large-scale synthesis with optimization.[4] | Generally robust and reliable for lab-scale synthesis. |
Recommendation
For exploratory, lab-scale synthesis , the Pfitzinger reaction is often more reliable and predictable, provided the 7-methylisatin precursor is accessible. The reaction is typically cleaner and the purification straightforward.
For process development and potential scale-up , optimizing the Doebner reaction may be more advantageous. This one-pot, three-component approach can be more cost-effective and efficient if conditions are carefully controlled to minimize side-product formation, for instance, by using the hydrogen-transfer modification.[9] The commercial availability and lower cost of the basic starting materials (toluidine, benzaldehyde derivatives, pyruvic acid) make it an attractive option for larger-scale campaigns.
References
-
Patel, D. B., & Patel, H. D. (2017). Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review. Journal of Chemical and Pharmaceutical Research, 9(2), 216-230.
-
Mori, K., et al. (2023). Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. The Journal of Organic Chemistry, 88(18), 12865–12874. [Link]
- Google Patents. (2012).
-
Mori, K., et al. (2023). Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. ACS Publications. [Link]
-
Madsen, C. S., et al. (2018). Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. Journal of Medicinal Chemistry, 61(10), 4571–4588. [Link]
-
Lasne, M. C., et al. (2005). Rapid synthesis of quinoline-4-carboxylic acid derivatives from arylimines and 2-substituted acrylates or acrylamides under indium(iii) chloride and microwave activations. Organic & Biomolecular Chemistry, 3(20), 3794-3804. [Link]
-
Kozioł, A. E., et al. (2024). Quinolin-4-ones: Methods of Synthesis and Application in Medicine. Molecules, 29(5), 1085. [Link]
-
Genedi, N. A., et al. (1991). Mass Spectra of Some 2-Substituted Derivatives of Quinoline-4-carboxylic Acids and their Amides. Chemical Papers, 45(4), 547-552. [Link]
-
ACS Publications. The Pfitzinger Reaction in the Synthesis of Quinoline Derivatives. The Journal of Organic Chemistry. [Link]
-
Denmark, S. E., & Venkatraman, S. (2006). On the Mechanism of the Skraup−Doebner−Von Miller Quinoline Synthesis. The Journal of Organic Chemistry, 71(4), 1668–1676. [Link]
-
Madsen, C. S., et al. (2018). Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. ACS Publications. [Link]
-
Malek, N., et al. (2020). Ionically Tagged Magnetic Nanoparticles with Urea Linkers: Application for Preparation of 2-Aryl-quinoline-4-carboxylic Acids via an Anomeric-Based Oxidation Mechanism. ACS Omega, 5(7), 3512–3524. [Link]
-
Shinde, S. B., et al. (2014). Pfitzinger Reaction in Synthesis of Bioactive Compounds - A Review. ResearchGate. [Link]
-
Anjali, P., et al. (2022). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series. [Link]
-
Al-Ostath, O. A., et al. (2023). Evaluation of Quinoline-Related Carboxylic Acid Derivatives as Prospective Differentially Antiproliferative, Antioxidative, and Anti-Inflammatory Agents. Molecules, 28(11), 4333. [Link]
-
Dong, D., et al. (2022). Discovery of 2-Phenylquinoline-4-Carboxylic Acid Derivatives as Novel Histone Deacetylase Inhibitors. Frontiers in Chemistry, 10, 938781. [Link]
-
Organic Chemistry Portal. Pfitzinger Quinoline Synthesis. Name Reactions in Organic Synthesis. [Link]
-
Ahluwalia, V. K., et al. (2009). Application of pfitzinger reaction in the synthesis of novel indophenazino fused quinoline derivatives and evaluation of their antimicrobial activity. Journal of Chemical and Pharmaceutical Research, 1(1), 114-121. [Link]
-
Gate Chemistry. (2018, July 15). Doebner Miller Reaction - Heterocyclic Chemistry - Synthesis of Quinolines. YouTube. [Link]
-
Denmark, S. E., & Venkatraman, S. (2006). On the mechanism of the Skraup-Doebner-Von Miller quinoline synthesis. PubMed. [Link]
Sources
- 1. researchgate.net [researchgate.net]
- 2. Evaluation of Quinoline-Related Carboxylic Acid Derivatives as Prospective Differentially Antiproliferative, Antioxidative, and Anti-Inflammatory Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Frontiers | Discovery of 2-Phenylquinoline-4-Carboxylic Acid Derivatives as Novel Histone Deacetylase Inhibitors [frontiersin.org]
- 4. Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction - PMC [pmc.ncbi.nlm.nih.gov]
- 5. mdpi.com [mdpi.com]
- 6. Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]
- 7. iipseries.org [iipseries.org]
- 8. pubs.acs.org [pubs.acs.org]
- 9. pubs.acs.org [pubs.acs.org]
- 10. Rapid synthesis of quinoline-4-carboxylic acid derivatives from arylimines and 2-substituted acrylates or acrylamides under indium(iii) chloride and microwave activations. Scope and limitations of the reaction - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
- 11. pdf.benchchem.com [pdf.benchchem.com]
- 12. pubs.acs.org [pubs.acs.org]
- 13. researchgate.net [researchgate.net]
- 14. Pfitzinger Quinoline Synthesis (Chapter 44) - Name Reactions in Organic Synthesis [cambridge.org]
- 15. jocpr.com [jocpr.com]
- 16. chempap.org [chempap.org]
- 17. pubs.acs.org [pubs.acs.org]
